Cas no 1155066-35-5 (3-(3,5-Dimethylpyrazol-1-yl)benzonitrile)

• Product Name: 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile
• CAS No: 1155066-35-5
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 3042794
• Update Time: 2025-10-19

3-(3,5-Dimethylpyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile
• Benzonitrile, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C12H11N3/c1-9-6-10(2)15(14-9)12-5-3-4-11(7-12)8-13/h3-7H,1-2H3
• InChI Key： ICXAKIVZXFOJTJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(N2C(C)=CC(C)=N2)=C1

Additional information on 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile

Introduction to 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile (CAS No. 1155066-35-5) in Modern Chemical Research

3-(3,5-Dimethylpyrazol-1-yl)benzonitrile, identified by the chemical abstracts service number 1155066-35-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic nitrile derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both pyrazole and benzene rings, coupled with the nitrile functional group, makes it a versatile scaffold for medicinal chemists exploring novel bioactive molecules.

The compound's structure consists of a benzonitrile moiety attached to a 3,5-dimethylpyrazol-1-yl substituent. This arrangement not only imparts electronic and steric properties conducive to molecular interactions but also opens up possibilities for diverse chemical modifications. The pyrazole ring, known for its stability and biological relevance, is a cornerstone in the development of antiviral, anti-inflammatory, and anticancer agents. The dimethyl substitution at the 3 and 5 positions enhances lipophilicity, a critical factor in drug absorption and distribution.

In recent years, 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile has been explored as a key intermediate in synthesizing targeted therapeutics. Its benzene ring can serve as a platform for further functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones. The nitrile group, being both polar and capable of hydrogen bonding, contributes to binding affinity in protein-ligand interactions. These features make it an attractive candidate for developing small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Enzymes are central to numerous biological pathways, making them prime targets for therapeutic intervention. By designing molecules that interact with specific enzymatic sites, researchers can develop drugs that either enhance or inhibit these processes. The structural flexibility of 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile allows for the optimization of such interactions through rational drug design.

Recent studies have highlighted its role in the development of novel anticancer agents. Cancer research has increasingly focused on identifying molecules that selectively target tumor cells while minimizing side effects on healthy tissues. The combination of pyrazole and benzonitrile moieties provides a scaffold that can be fine-tuned to achieve high selectivity. Preclinical trials have demonstrated promising results in inhibiting key oncogenic pathways using derivatives of this compound.

The agrochemical sector has also shown interest in 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile due to its potential as a precursor for crop protection agents. Pesticides and herbicides often require specific molecular architectures to effectively interact with biological targets in pests or weeds. The compound's ability to undergo various chemical transformations makes it a valuable building block for synthesizing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have proven particularly effective in constructing the desired framework.

The compound's physicochemical properties, including solubility and thermal stability, are critical factors in determining its applicability across different fields. Solubility influences drug formulation and bioavailability, while thermal stability impacts storage conditions and reaction compatibility. Researchers have optimized synthetic routes to improve these properties, making 3-(3,5-Dimethylpyrazol-1-yl)benzonitrile more practical for industrial-scale applications.

In conclusion,3-(3,5-Dimethylpyrazol-1-yl)benzonitrile (CAS No. 1155066-35-5) represents a promising compound with broad utility in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery, enzyme inhibition, and crop protection. Ongoing research continues to uncover new possibilities for this versatile molecule, reinforcing its importance in modern chemical science.